Ethyl hydrogen ((((S)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate

• IUPAC Name: [(2S)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-ethoxyphosphinic acid
• InChI: InChI=1S/C11H18N5O4P/c1-3-20-21(17,18)7-19-8(2)4-16-6-15-9-10(12)13-5-14-11(9)16/h5-6,8H,3-4,7H2,1-2H3,(H,17,18)(H2,12,13,14)/t8-/m0/s1
• InChI Key: RKTDGEHXFPNCDC-QMMMGPOBSA-N
• Canonical SMILES: CCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)O
• Isomeric SMILES: CCOP(=O)(CO[C@@H](C)CN1C=NC2=C(N=CN=C21)N)O
• Molecular Formula: C11H18N5O4P
• Molecular Weight: 315.27 g/mol

Description

Ethyl hydrogen ((((S)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphonate is a useful research compound. Its molecular formula is C11H18N5O4P and its molecular weight is 315.27. The purity is usually 95%.
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Scientific Research Applications

Phosphonic Acid Synthesis and Applications

Phosphonic acid functional groups, characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom, are crucial for various applications due to their structural similarity to phosphate groups or their coordination or supramolecular properties. They are utilized in a wide range of fields, including chemistry, biology, and physics, for their bioactive properties (as drugs or pro-drugs), bone targeting, design of supramolecular or hybrid materials, surface functionalization, analytical purposes, medical imaging, and as phosphoantigen. The synthesis methods for phosphonic acids, which are pivotal for numerous research projects, include the dealkylation of dialkyl phosphonates under acidic conditions or using the McKenna procedure, among others (Sevrain et al., 2017).

Organophosphonates: Environmental Relevance and Removal

The increasing use of organophosphonates, including their environmental impact and removal methods in wastewater treatment plants (WWTPs), is significant. Despite their resistance to biological degradation, phosphonates can be effectively removed (>80%) in WWTPs employing chemical phosphate precipitation. The environmental and ecotoxicity aspects of phosphonates, along with their degradation products such as N-(phosphonomethyl)glycine and aminomethylphosphonic acid, are critical considerations for environmental science and public health (Rott et al., 2018).

Phosphonate-based Antiscalants in Water Treatment

The analysis of phosphonate-based antiscalants, commonly used in drinking water production to prevent salt precipitation on reverse osmosis membranes, reveals significant amounts of undeclared phosphorous contaminants. This study emphasizes the importance of accurately characterizing technical phosphonates to ensure the efficacy and safety of water treatment processes (Armbruster et al., 2019).